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Potassium 1,1,2,2,3,3,4,4,4-nonafluoro-1-butanesulfonate, registered under CAS number
13901-85-4, is a perfluorinated anionic surfactant.[1] Commonly known as Potassium nonaflate
or KPBS, its structure is characterized by a fully fluorinated four-carbon (butyl) chain attached
to a sulfonate head group, with potassium as the counter-ion. This unique molecular
architecture, with its lipophobic/hydrophobic fluorinated tail and hydrophilic sulfonate group,
imparts exceptional chemical and thermal stability and potent surface-active properties.

These characteristics make it an invaluable component in a range of demanding applications. It
serves as a highly effective flame retardant, particularly for polycarbonate materials, and is a
key additive for enhancing the performance and stability of advanced energy storage systems
like lithium-ion batteries and perovskite solar cells.[1][2] Its utility extends to its role as a
versatile surfactant in specialty cleaning agents and as a research tool in surface chemistry.[3]
This guide provides a detailed examination of its core physicochemical properties, the
methodologies for their determination, and the implications for its application in scientific
research and industrial development.

Core Physicochemical Properties
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The functional characteristics of Potassium nonafluorobutanesulfonate are rooted in its
fundamental physical and chemical properties. These parameters are critical for predicting its
behavior in various matrices, designing experimental protocols, and engineering its role in
complex formulations.
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Property

Value

Significance in Research &
Development

Molecular Formula

C4F9KO3S[1][2][4]

Defines the elemental

composition and stoichiometry.

Molecular Weight

338.19 g/mol [2][4][5]

Essential for all stoichiometric
calculations, including solution
preparation and reaction

modeling.

Appearance

White to off-white solid/powder.
[31[4]

Basic physical state
identification for material

handling and quality control.

Melting Point

>300 °C[1][4][5]

Indicates very high thermal
stability, making it suitable for
high-temperature processing

and applications.

Boiling Point

>400 °C[1][4]

Further confirms its
exceptional thermal

robustness and low volatility.

Aqueous Solubility

100 mg/mL (in water)[4][5]

High water solubility is crucial
for its application in agueous
systems, such as electrolyte

formulations or cleaning

solutions.

Bulk Density

~1000 kg/m 3[4]

Important for industrial-scale
handling, storage, and powder

flow characteristics.

Vapor Pressure

0 Pa at 20°C[1][4]

Essentially non-volatile under
standard conditions,
minimizing inhalation exposure

and evaporative loss.

pH

5.5-6.5 (50 g/L in H20)[4]

The near-neutral pH of its

agueous solution indicates it is
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the salt of a very strong acid
(nonafluorobutanesulfonic

acid).

Demonstrates its ability to
) 70.45 mN/m (1 g/L at 20°C)[1] significantly reduce the surface
Surface Tension _
[4] tension of water, a key

characteristic of a surfactant.

This extremely low pKa value

confirms that it is completely
Dissociation Constant -13.2 to -12.5[1][4] dissociated in solution, existing

as a stable anion across the

entire pH range.

Chemical Stability and Reactivity Profile

The utility of Potassium nonafluorobutanesulfonate in demanding environments is a direct
consequence of its inherent stability, which derives from the strength of the carbon-fluorine (C-
F) and carbon-sulfur (C-S) bonds within its perfluorinated structure.

Thermal Stability

With a melting point exceeding 300°C and a boiling point above 400°C, KPBS exhibits
exceptional thermal stability.[1][4][5] This robustness is critical for its use as a flame retardant in
polycarbonate, which is processed at high temperatures. Studies on related perfluoroalkyl
sulfonic acids (PFSAs) show that they require relatively high temperatures (=450°C) to begin
decomposing.[6][7] The primary mechanism of thermal decomposition involves free-radical
reactions, which require significant energy input to initiate the cleavage of the stable C-F and
C-S bonds.[6]

Hydrolytic Stability

Hydrolysis, the reaction with water, is a common degradation pathway for many chemical
compounds. However, perfluorinated sulfonates like KPBS are exceptionally resistant to
hydrolysis. The C-S bond in these molecules is the most probable site for hydrolytic attack.[8]
Despite this, experimental studies on the closely related and longer-chain perfluorooctane
sulfonate (PFOS) showed no detectable degradation over 49 days at 50°C across a wide pH
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range (1.5 to 11), leading to an estimated environmental half-life of over 41 years.[8] This
profound stability is attributed to the steric shielding of the C-S bond by the bulky,
electronegative fluorine atoms and the overall strength of the bonds in the molecule. This
makes KPBS a reliable component in aqueous formulations intended for long-term storage or
use under varying pH conditions.

Experimental Protocols for Physicochemical
Characterization

To ensure scientific integrity, the properties listed above are determined using standardized,
verifiable methodologies. The following protocols outline the experimental workflows for
measuring key parameters.

Protocol 1: Determination of Aqueous Solubility (OECD
105, Shake-Flask Method)

This protocol determines the saturation solubility of KPBS in water. The causality behind this
choice is its status as a "gold standard" method that ensures a true equilibrium is reached
between the solid and dissolved states.

Methodology:

Preparation: Add an excess amount of solid KPBS to a known volume of deionized water in
a flask.

o Equilibration: Seal the flask and agitate it in a constant temperature bath (e.g., 25°C) for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary test can
establish the time required to reach a plateau in concentration.

» Phase Separation: Cease agitation and allow the suspension to settle. Centrifuge the
mixture at high speed to pellet any undissolved solid.

o Sampling: Carefully extract an aliquot of the clear supernatant (the saturated aqueous
solution).
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» Quantification: Analyze the concentration of KPBS in the aliquot. Acommon and sensitive
method is Liquid Chromatography-Mass Spectrometry (LC-MS/MS). Alternatively, given it is
a potassium salt, the concentration of K+ ions can be determined using Inductively Coupled
Plasma Optical Emission Spectroscopy (ICP-OES) or a potassium ion-selective electrode.[9]

o Calculation: The solubility is reported in g/L or mg/mL based on the measured concentration
in the saturated solution.
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Workflow for Aqueous Solubility Determination

Protocol 2: Thermal Stability Analysis via
Thermogravimetric Analysis (TGA)
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TGA is a fundamental technique for assessing thermal stability. It provides a self-validating

system by directly measuring mass loss as a function of temperature, clearly identifying the

onset of decomposition.

Methodology:

Sample Preparation: Place a small, accurately weighed amount of KPBS (typically 5-10 mg)
into a TGA sample pan (e.g., platinum or alumina).

Instrument Setup: Place the pan in the TGA furnace. Purge the furnace with an inert gas
(e.g., nitrogen) to prevent oxidative degradation.

Heating Program: Program the instrument to heat the sample at a constant rate (e.g., 10
°C/min) over a specified temperature range (e.g., from ambient to 600 °C).

Data Acquisition: The instrument continuously records the sample's mass as a function of
temperature.

Data Analysis: The output is a TGA curve (mass vs. temperature). The onset temperature of
decomposition is identified as the point where significant mass loss begins. The derivative of
this curve (DTG curve) can be used to identify the temperature of maximum decomposition
rate.

1. Weigh 5-10 mg 2. Place in TGA furnace 3. Heat at constant rate 4. Record mass vs. TGA Curve 5. Identify onset of
of KPBS into pan under N2 atmosphere (e.g., 10 °C/min) temperature decomposition

Click to download full resolution via product page

Thermogravimetric Analysis (TGA) Workflow

Authoritative Grounding & Applications in Drug
Development and Research

The physicochemical properties of KPBS directly enable its use in specialized scientific and

industrial fields.
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Advanced Materials & Energy: In perovskite solar cells, KPBS is used as an additive to
passivate defects at the interface between the perovskite and the electron transport layer,
which improves power conversion efficiency.[2] In lithium-ion batteries, it forms a stable
passivation layer on cathode materials, minimizing capacity decay over thousands of cycles.
[2] Its high thermal and electrochemical stability are paramount in these applications.

Flame Retardancy: KPBS is recognized as a superior flame retardant for synthetic materials,
especially polycarbonate.[1] Its effectiveness stems from its ability to promote charring and
interrupt the combustion cycle at high temperatures, a role enabled by its exceptional
thermal stability.

Surfactant and Research Chemical: As a perfluorinated surfactant, it is highly effective at
reducing surface tension and is chemically inert, making it a valuable tool in studies of
surface chemistry and in formulations that require stability in harsh chemical environments.

[3]

While not a drug itself, its high stability and well-defined properties make it a useful reference
standard for environmental testing and research related to per- and polyfluoroalkyl substances
(PFAS).[4] Its presence in environmental matrices is a subject of study due to the general
persistence of PFAS compounds. The European Chemicals Agency (ECHA) has included it on
the Candidate List of substances of very high concern due to its very high persistence, mobility
in water, and potential for irreversible effects, underscoring the importance of understanding its
properties.[10]

References
Potassium nonafluoro-1-butanesulfonate - ChemBK. (2024). ChemBK. [Link]
Discussion of the hydrolysis of PFBS - Toxic Docs. (2002). Toxic Docs. [Link]

potassium-1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate - Cheminfo Public. Cheminfo.
[Link]

Thermal Phase Transition and Rapid Degradation of Forever Chemicals (PFAS) in Spent
Media Using Induction Heating - PubMed Central. National Center for Biotechnology
Information. [Link]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.ossila.com/products/potassium-nonafluoro-1-butanesulfonate
https://www.ossila.com/products/potassium-nonafluoro-1-butanesulfonate
https://www.chembk.com/en/chem/Potassium%20nonafluoro-1-butanesulfonate
https://www.chemimpex.com/products/46486
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0678102.htm
https://recherche.chemikalieninfo.de/public/stoff/10046
https://www.chembk.com/en/chem/Potassium-nonafluoro-1-butanesulfonate
https://www.toxicdocs.org/d/35-Discussion-of-the-hydrolysis-of-PFBS?q=35%29%20Discussion%20of%20the%20hydrolysis%20of%20PFBS
https://chem.info/en/chem/view/102026
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9399896/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Response to Comment on “Thermal Stability and Decomposition of Perfluoroalkyl
Substances on Spent Granular Activated Carbon” - ResearchGate. (2021). ResearchGate.
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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